- Preparation of malonic acid derivatives for peptide incorporation, European Patent Organization, , ,
Cas no 95388-79-7 (tert-Butyl 4-Chlorobutylcarbamate)
95388-79-7 structure
Product Name:tert-Butyl 4-Chlorobutylcarbamate
CAS No:95388-79-7
MF:C9H18ClNO2
MW:207.69772195816
MDL:MFCD11656629
CID:61778
PubChem ID:19758183
Update Time:2024-10-25
tert-Butyl 4-Chlorobutylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4-chlorobutyl)carbamate
- Carbamic acid, (4-chlorobutyl)-, 1,1-dimethylethyl ester
- TERT-BUTYL 4-CHLOROBUTYLCARBAMATE
- tert-butyl N-(4-chlorobutyl)carbamate
- FD7383
- N-tert-butoxy-carbonyl-4-chloro-butylamine
- N-(tert-Butoxycarbonyl)-4-chlorobutylamine
- 1,1-Dimethylethyl N-(4-chlorobutyl)carbamate (ACI)
- Carbamic acid, (4-chlorobutyl)-, 1,1-dimethylethyl ester (9CI)
- BEKDZRXUWYOOPU-UHFFFAOYSA-N
- SCHEMBL8959096
- AS-49316
- CS-0154363
- DTXSID60599602
- 95388-79-7
- DB-049974
- EN300-5219596
- MFCD11656629
- t-butyl (4-chlorobutyl)carbamate
- N-Boc-4-chloro-1-butanamine
- 1,1-dimethylethyl (4-chlorobutyl)carbamate
- 1,1-dimethylethyl (4chlorobutyl)carbamate
- SY240647
- AKOS016005453
- SB78383
- N-tert-butoxycarbonyl-4-chloro-butylamine
- N-[(tert-butoxy)carbonyl]-4-chloro-butylamine
- tert-Butyl 4-Chlorobutylcarbamate
-
- MDL： MFCD11656629
- Inchi： 1S/C9H18ClNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-7H2,1-3H3,(H,11,12)
- InChI Key： BEKDZRXUWYOOPU-UHFFFAOYSA-N
- SMILES： O=C(NCCCCCl)OC(C)(C)C
Computed Properties
- Exact Mass: 207.10300
- Monoisotopic Mass: 207.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.034
- Boiling Point: 292.9 °C at 760 mmHg
- Flash Point: 292.9 °C at 760 mmHg
- Refractive Index: 1.449
- PSA: 38.33000
- LogP: 2.92100
tert-Butyl 4-Chlorobutylcarbamate Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl 4-Chlorobutylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 229011-250mg |
tert-Butyl (4-chlorobutyl)carbamate |
95388-79-7 | 95% | 250mg |
￡155.00 | 2022-02-28 | |
| Fluorochem | 229011-1g |
tert-Butyl (4-chlorobutyl)carbamate |
95388-79-7 | 95% | 1g |
￡386.00 | 2022-02-28 | |
| Fluorochem | 229011-5g |
tert-Butyl (4-chlorobutyl)carbamate |
95388-79-7 | 95% | 5g |
￡1157.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI740-1g |
tert-Butyl 4-Chlorobutylcarbamate |
95388-79-7 | 98% | 1g |
2062.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI740-50mg |
tert-Butyl 4-Chlorobutylcarbamate |
95388-79-7 | 98% | 50mg |
234.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI740-200mg |
tert-Butyl 4-Chlorobutylcarbamate |
95388-79-7 | 98% | 200mg |
587.0CNY | 2021-07-14 | |
| TRC | T205960-10mg |
tert-Butyl 4-Chlorobutylcarbamate |
95388-79-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205960-50mg |
tert-Butyl 4-Chlorobutylcarbamate |
95388-79-7 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T205960-100mg |
tert-Butyl 4-Chlorobutylcarbamate |
95388-79-7 | 100mg |
$ 210.00 | 2022-06-03 | ||
| abcr | AB450347-250 mg |
tert-Butyl 4-chlorobutylcarbamate, 95%; . |
95388-79-7 | 95% | 250MG |
€144.50 | 2023-07-18 |
tert-Butyl 4-Chlorobutylcarbamate Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium chloride Solvents: Dimethylformamide ; 72 h, 25 °C
Reference
- Rapid Assembly of Saturated Nitrogen Heterocycles in One-Pot: Diazo-Heterocycle "Stitching" by N-H Insertion and Cyclization, Angewandte Chemie, 2019, 58(5), 1458-1462
Production Method 3
Reaction Conditions
Reference
- Preparation of 8-(imidazol-2-ylmethylamino)-5,6,7,8-tetrahydroquinolines that bind to chemokine receptors for use against HIV and other disorders, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of partially retro-inverted tuftsin analogs as immunostimulants, European Patent Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Chlorosuccinimide , Ammonium persulfate , Silver nitrate Solvents: Acetone , Water ; 30 min, rt
Reference
- Preparation of amino acids and peptides via ring opening and chlorination reactions, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Chlorosuccinimide , Ammonium persulfate , Silver nitrate Solvents: Acetone , Water ; 30 min, rt
Reference
- Deconstructive diversification of cyclic amines, Nature (London, 2018, 564(7735), 244-248
tert-Butyl 4-Chlorobutylcarbamate Raw materials
tert-Butyl 4-Chlorobutylcarbamate Preparation Products
tert-Butyl 4-Chlorobutylcarbamate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
95388-79-7 (tert-Butyl 4-Chlorobutylcarbamate) Related Products
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